Cas no 688-74-4 (Tri-n-butyl Borate)

Tri-n-butyl Borate Properties

Names and Identifiers

• Tributyl borate
• BORIC ACID TRIBUTYL ESTER
• BORIC ACID TRI-N-BUTYL ESTER
• BORON N-BUTOXIDE
• BUTYL BORATE
• N-BUTYLBORATE
• TRIBUTOXYBORANE
• TRIBUTOXYBORANE-11B
• TRIBUTYL BORATE-11B
• TRI-N-BUTOXYBORANE
• TRI-N-BUTYL BORATE
• (n-C4H9O)3B
• Borane, tributoxy-
• borane,tributoxy
• Borester 2
• Boric acid (H3BO3), tributyl ester
• Boron tributoxide
• Tributoxyboron
• n-Butyl borate
• Tris(butoxy)borane
• Tributyl orthoborate
• Butyl borate, tri-
• Boric acid, tributyl ester
• Tributoxyborine
• Butyl borate, (BuO)3B
• Tributylester kyseliny borite
• X3UQ8D0UED
• Boric acid, (
• BORON TRIS(BUTOXIDE)
• Tributyl borate-10B
• NSC779
• BORON TRIBUTOXIDE [HSDB]
• A11597
• C12H27BO3
• B(On-Bu)3
• boric acid tri-butyl ester
• Q27293526
• 688-74-4
• HSDB 4271
• AKOS015950626
• n-butoxide
• BUTYL BORATE, B(OBU)3
• LS-14166
• Tributyl borate-10B, 98 atom % 10B
• CCRIS 5943
• Tributylester kyseliny borite [Czech]
• Tributyl borate-11b,99 atom % 11b
• NSC 779
• B(OBu)3
• CS-W014186
• Boric acid, (H3BO3) tributyl ester
• FT-0623170
• J-650122
• boron tri-n-butoxide
• tributylborate
• tributoxy-borane
• tri-n-butylborate
• WLN: 4OBO4&O4
• Tributyl borate, >=99.0% (T)
• DTXSID9026184
• LGQXXHMEBUOXRP-UHFFFAOYSA-
• UNII-X3UQ8D0UED
• 4-01-00-01544 (Beilstein Handbook Reference)
• Boric acid tributylester
• SCHEMBL50476
• AI3-11060
• InChI=1/C12H27BO3/c1-4-7-10-14-13(15-11-8-5-2)16-12-9-6-3/h4-12H2,1-3H3
• Butyl borate, (BuO)3 B
• EN300-181649
• EINECS 211-706-5
• A836270
• BRN 1703865
• SY003466
• B0518
• MFCD00009434
• NS00020873
• NSC-779
• DTXCID806184
• Trinbutyl borate
• BORANE, TRIBUTOXY
• Trinbutoxyborane
• butylborate
• BORESTER
• Butyl borate, tri
• nButyl borate
• Butyl Borate; Boron Tri-n-butoxide; Tri-n-butoxyboraneTributoxyboron; Tributyl Orthoborate; Tris(butoxy)borane
• +Expand

• MDL： MFCD00009434
• InChIKey： LGQXXHMEBUOXRP-UHFFFAOYSA-N
• Inchi： 1S/C12H27BO3/c1-4-7-10-14-13(15-11-8-5-2)16-12-9-6-3/h4-12H2,1-3H3
• SMILES： O(B(OC([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1703865

Computed Properties

• Exact Mass: 230.20500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 12
• Monoisotopic Mass: 230.2053249g/mol
• Heavy Atom Count: 16
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• LogP: 3.42140
• PSA: 27.69000
• Refractive Index: n20/D 1.409(lit.)
  n20/D 1.409
• Water Partition Coefficient: decompose
• Boiling Point: 230°C
• Melting Point: −70 °C (lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• FEMA: 2440
• Color/Form: Colorless liquid, easy to absorb moisture.
• Stability/Shelf Life: Stables, but reacts rapidly with moisture, water. Reacts vigorously with oxidizing agents. Incompatible with strong acids.
• Solubility: Soluble in water, benzene and dioxane.
• Sensitiveness: Moisture Sensitive
• Density: 0.853 g/mL at 25 °C(lit.)

Tri-n-butyl Borate Security Information

• Symbol: GHS07
• RTECS：ED4900000
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S26-S36/37/39-S37/39
• Packing Group：III
• Risk Phrases：R36/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：3272
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：3
• FLUKA BRAND F CODES：21

Tri-n-butyl Borate Customs Data

• HS CODE：2920909090
• Customs Data：

  China Customs Code:

  2920909090

  Overview:

  2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents